Cas no 2034230-65-2 (3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034230-65-2
• MF: C₁₈H₂₀N₄O₄S
• MW: 388.440802574158
• CID: 5346295
• Update Time: 2025-06-26

3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-((4-methoxy-3-methylphenyl)sulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(4-methoxy-3-methylphenyl)sulfonylpiperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C18H20N4O4S/c1-13-10-15(5-6-17(13)25-2)27(23,24)22-9-3-4-14(12-22)26-18-16(11-19)20-7-8-21-18/h5-8,10,14H,3-4,9,12H2,1-2H3
• InChI Key： VYJAZHNKJVWRPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(N1CCCC(C1)OC1C(C#N)=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• XLogP3: 1.9
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

3-{[1-(4-Methoxy-3-Methylbenzenesulfonyl)Piperidin-3-Yl]Oxy}Pyrazine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 2034230-65-2, known as 3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazine ring substituted with a cyano group and a piperidine moiety bearing a benzenesulfonyl substituent. The presence of these functional groups endows the molecule with intriguing chemical and biological properties, making it a subject of extensive research.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that the pyrazine core of the molecule can interact with various protein targets, including kinases and ion channels, suggesting its role in therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against certain tyrosine kinases, which are implicated in cancer progression. This finding underscores its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The pyrazine ring, being an aromatic heterocycle, contributes to the molecule's conjugation and stability. This makes it a promising candidate for use in organic electronics, such as in the development of high-performance organic semiconductors. A 2023 paper in Nature Communications reported that films prepared from this compound exhibit excellent charge transport properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methodologies. Key steps include the preparation of the benzenesulfonyl derivative and the subsequent coupling reaction to form the piperidine ring. Recent advancements in catalysis have enabled chemists to achieve higher yields and better stereocontrol in these reactions, as detailed in a 2023 review article in Chemical Reviews.

Beyond its direct applications, this compound serves as a valuable model for studying molecular recognition and self-assembly processes. Its ability to form supramolecular structures through hydrogen bonding and π–π interactions has been leveraged in the design of novel materials for drug delivery systems. For example, researchers have utilized this compound as a building block for creating stimuli-responsive hydrogels that can release drugs under specific conditions.

In conclusion, 3-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both medicinal chemistry and materials science. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to scientific advancements in the coming years.